N-(3-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)methanesulfonamide

• IUPAC Name: N-[3-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]methanesulfonamide
• InChI: InChI=1S/C12H11N5O2S/c1-20(18,19)16-10-4-2-3-9(7-10)11-5-6-12-14-13-8-17(12)15-11/h2-8,16H,1H3
• InChI Key: RMWXYWLSILFMGJ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC(=C1)C2=NN3C=NN=C3C=C2
• Molecular Formula: C12H11N5O2S
• Molecular Weight: 289.32 g/mol
• CAS No.: 894068-82-7

Description

N-(3-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C12H11N5O2S and its molecular weight is 289.31. The purity is usually 95%.
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Scientific Research Applications

Structural Studies and Supramolecular Assembly

A series of nimesulidetriazole derivatives, closely related to the requested compound, were synthesized and their crystal structures determined. These studies highlighted the importance of intermolecular interactions, such as hydrogen bonds and π interactions, in forming complex supramolecular architectures. The detailed structural analyses provide valuable insights into how substitution patterns affect molecular assembly and stability, which is crucial for designing compounds with desired physical and chemical properties (Dey et al., 2015).

Synthetic Methodologies

Research has also focused on developing novel synthetic routes for creating triazolo and pyridazine derivatives. For instance, a metal-free synthesis approach for 1,2,4-triazolo[1,5-a]pyridines was developed, showcasing a convenient method for constructing complex heterocyclic systems. This work illustrates the potential of these compounds in various synthetic and medicinal applications, due to their significant biological importance (Zheng et al., 2014).

Antimicrobial and Antiviral Activity

Compounds within the triazolopyridazine family have been evaluated for their antimicrobial and antiviral properties. A study on bis-[4-methoxy-3-(6-aryl-7H-[1,2,4]triazolo[3,4-b][1,3,4]-thiadiazin-3-yl)phenyl]methanes revealed significant antibacterial activity against various bacterial strains. These findings suggest that derivatives of the initial compound could be promising candidates for developing new antimicrobial agents (Srinivas, 2016).

Herbicidal Activity

An intriguing application of N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide compounds, including derivatives similar to the compound , is in agriculture as potential herbicides. These compounds were found to exhibit excellent herbicidal activity at low application rates across a broad spectrum of vegetation. This research underscores the versatility of triazolopyridazine derivatives in developing new agrochemicals to manage weed growth more effectively (Moran, 2003).

Mechanism of Action

Target of Action

The primary target of N-(3-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)methanesulfonamide is the cell division protein ZipA . This protein is essential for bacterial cell division and is found in organisms such as Escherichia coli (strain K12) and Shigella flexneri .

Mode of Action

This compound: interacts with its target, the cell division protein ZipA, by stabilizing the FtsZ protofilaments . This interaction results in the cross-linking of the protofilaments and serves as a cytoplasmic membrane anchor for the Z ring .

Biochemical Pathways

It is understood that the compound’s interaction with the cell division protein zipa affects the process of bacterial cell division .

Result of Action

Its interaction with the cell division protein zipa is known to affect the process of bacterial cell division .

Biochemical Analysis

Biochemical Properties

The compound interacts with various enzymes and proteins, playing a significant role in biochemical reactions . It has been found to interact with the cell division protein ZipA in organisms like Escherichia coli (strain K12) and Shigella flexneri

Cellular Effects

Preliminary studies suggest that it may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is known to exert its effects at the molecular level, potentially through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .